2-Pyridinecarbonitrile, 5-(difluoromethyl)-3-methyl-

• Molecular Formula: C8H6F2N2
• Molecular Weight: 168.14 g/mol
• IUPAC Name: 5-(difluoromethyl)-3-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C8H6F2N2/c1-5-2-6(8(9)10)4-12-7(5)3-11/h2,4,8H,1H3
• InChI Key: ZLPNDLYJPSAXKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C#N)C(F)F

Description

2-Pyridinecarbonitrile, 5-(difluoromethyl)-3-methyl- is a useful research compound. Its molecular formula is C8H6F2N2 and its molecular weight is 168.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-chloro-5-difluoromethyl-3-methyl-pyridine (337 mg, 1.898 mmol), Zn(CN)2 (159 mg, 1.328 mmol) and Pd(PPh3)4 (132 mg, 0.114 mmol) in DMF (10 ml) was stirred for 10 min at 120° C. in a microwave, filtered over hyflo and washed with water and brine. The combined aqueous layers were extracted with TBME, the combined organic layers were dried over sodium sulfate, filtered and concentrated. 5-Difluoromethyl-3-methyl-pyridine-2-carbonitrile was obtained as a yellow oil after flash chromatography on silica gel (cyclohexane/EtOAc gradient 0-3 min 100:0, 3-35 min 100:0 to 80:20). ESI MS: 169 [M+H]; 1H NMR (400 MHz, CDCl3): δ=8.68 (s, 1H), 7.84 (s, 1H), 6.75 (t, 1H), 2.65 (s, 3H).